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Renal Dosing Guidelines for Amantadine

The following tables summarize the dose adjustment recommendations based on renal function, measured by

creatinine clearance (CrCl) or estimated glomerular filtration rate (eGFR).

Immediate-Release Formulations (Capsules, Tablets, Syrup)

These guidelines apply to indications like Parkinson's disease, drug-induced extrapyramidal reactions, and

influenza [1] [2] [3].

Renal Function (CrCl) Recommended Dosage Regimen

| Mild impairment (> 50 mL/min) | No adjustment recommended. Usual dose: 100 mg twice daily [1] [3]. | |

Moderate impairment (30 - 50 mL/min) | 200 mg on day 1, then 100 mg once daily thereafter [1] [3]. | |

Severe impairment (15 - 29 mL/min) | 200 mg on day 1, then 100 mg every other day [1] [3]. | | End-

Stage Renal Disease (ESRD) (< 15 mL/min) | 200 mg every 7 days [1] [3]. | | Patients on Hemodialysis |

200 mg every 7 days (not significantly dialyzed) [1] [4] [3]. |
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Extended-Release Formulations

Extended-release capsules (e.g., Gocovri) and tablets (e.g., Osmolex ER) are not interchangeable with each

other or with immediate-release products [1] [5] [6].

Renal
Function

Extended-Release Capsules (e.g.,
Gocovri)

Extended-Release Tablets (e.g.,
Osmolex ER)

| Mild impairment (CrCl 60-89 mL/min) | No adjustment recommended [1]. | No adjustment recommended

(eGFR 60-89 mL/min) [1]. | | Moderate impairment (CrCl/eGFR 30-59 mL/min) | Initial: 68.5 mg once

daily at bedtime. Max: 137 mg/day if tolerated [1]. | Reduce frequency to one dose every 48 hours. Increase

titration interval to every 3 weeks [1]. | | Severe impairment (CrCl/eGFR 15-29 mL/min) | 68.5 mg once

daily at bedtime [1]. | Reduce frequency to one dose every 96 hours. Increase titration interval to every 4

weeks [1]. | | End-Stage Renal Disease (ESRD) (< 15 mL/min) | Contraindicated [1]. | Contraindicated

[1]. |

Key Clinical and Research Considerations

Mechanism and Excretion: Amantadine is primarily eliminated unchanged by the kidneys.
Accumulation in renal impairment significantly increases the risk of central nervous system (CNS)

toxicity, such as dizziness, insomnia, anxiety, and confusion [2].
Resistance in Influenza Treatment: The Centers for Disease Control and Prevention (CDC) does
not recommend amantadine for the treatment or prophylaxis of influenza due to high levels of
resistance among circulating influenza A viruses [1] [2] [7].

Avoid Abrupt Discontinuation: Do not stop amantadine suddenly in patients who have been treated
for more than a few weeks. Tapering the dose gradually over at least one week is required to avoid

neuroleptic malignant syndrome-like symptoms, such as high fever, muscle rigidity, and altered
mental status [2] [5] [6].

Geriatric Patients: Because elderly patients often have reduced renal function, they are more
susceptible to drug accumulation and adverse effects. A lower initial dose is frequently warranted, and

monitoring renal function is crucial [1] [2] [5].
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Experimental Protocol Considerations for Renal
Impairment

When designing studies involving amantadine in subjects with renal dysfunction, consider this workflow to

ensure accurate and safe dosing:

Renal Function Stratification

Assess Subject Renal Function

Calculate CrCl/eGFR

Select Amantadine Formulation Mild: CrCl >50 mL/min Moderate: CrCl 30-50 mL/min Severe: CrCl 15-29 mL/min ESRD: CrCl <15 mL/min

Apply Formulation-Specific Dosing Guideline

Initiate Therapy with Adjusted Dose

Monitor for CNS Toxicity & Efficacy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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